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Compound of Interest

Compound Name: Diethyl ethylphosphonate

Cat. No.: B117055 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of diethyl ethylphosphonate
(DEEP), an organophosphorus compound with significant applications in industrial and

research settings. The document details its chemical structure, physicochemical properties,

synthesis methodologies, and key applications, with a particular focus on its role as a versatile

building block in organic synthesis. Experimental protocols for its synthesis and

characterization are provided, alongside visualizations of key reaction pathways to support

researchers and professionals in drug development and materials science.

Chemical Structure and Identification
Diethyl ethylphosphonate is an organophosphate ester characterized by a central

phosphorus atom double-bonded to an oxygen atom and single-bonded to an ethyl group and

two ethoxy groups.
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Identifier Value

IUPAC Name Diethyl ethylphosphonate

CAS Number 78-38-6[1]

Molecular Formula C₆H₁₅O₃P[1]

Molecular Weight 166.16 g/mol [1]

SMILES CCOP(=O)(CC)OCC[1]

InChI
InChI=1S/C6H15O3P/c1-4-8-10(7,6-3)9-5-2/h4-

6H2,1-3H3[1]

InChIKey AATNZNJRDOVKDD-UHFFFAOYSA-N[1]

Physicochemical Properties
Diethyl ethylphosphonate is a colorless liquid with a mild odor.[1] It exhibits stability under

standard conditions but can undergo hydrolysis in acidic or basic environments. A summary of

its key physical and chemical properties is presented below.

Property Value Source(s)

Appearance Colorless liquid [1]

Density 1.024 g/mL at 20 °C

Boiling Point 198 °C at 760 mmHg [1]

Refractive Index 1.417 at 20 °C

Solubility
Miscible with alcohol and

ether. Slightly soluble in water.

Synthesis of Diethyl Ethylphosphonate
The primary industrial synthesis of diethyl ethylphosphonate is achieved through the

Michaelis-Arbuzov reaction. This reaction involves the treatment of triethyl phosphite with an

ethyl halide.
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Michaelis-Arbuzov Reaction Pathway

Reactants

Products

Triethyl phosphite Quasiphosphonium salt
(Intermediate)

+ Ethyl halide

Ethyl halide (e.g., Ethyl iodide)

Diethyl ethylphosphonate

Ethyl halide

Rearrangement

Elimination

Click to download full resolution via product page

Caption: Michaelis-Arbuzov reaction for the synthesis of diethyl ethylphosphonate.

Experimental Protocol: Laboratory Scale Synthesis
This protocol describes a general method for the laboratory synthesis of diethyl
ethylphosphonate via the Michaelis-Arbuzov reaction.

Materials:

Triethyl phosphite

Ethyl iodide

Reaction flask equipped with a reflux condenser and a dropping funnel

Heating mantle

Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:
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A heel of previously synthesized diethyl ethylphosphonate is added to the reaction flask to

serve as a high-boiling solvent.

A catalytic amount of ethyl iodide is introduced into the reaction flask.

The reaction mixture is heated to approximately 175-185 °C under an inert atmosphere.

Triethyl phosphite is added dropwise from the dropping funnel at a rate that maintains the

reaction temperature.

After the addition is complete, the reaction mixture is held at the elevated temperature for a

period to ensure the reaction goes to completion.

The crude product is then purified by vacuum distillation to remove any unreacted starting

materials and byproducts.

Analytical Characterization
The identity and purity of diethyl ethylphosphonate are typically confirmed using

spectroscopic methods.

Technique Observed Signals

¹H NMR

δ (ppm) ~4.1 (m, 4H, OCH₂), ~1.7 (m, 2H,

PCH₂), ~1.3 (t, 6H, OCH₂CH₃), ~1.1 (dt, 3H,

PCH₂CH₃)[2]

¹³C NMR
Signals corresponding to the ethoxy and ethyl

groups attached to the phosphorus atom.[3]

³¹P NMR
A single resonance characteristic of the

phosphonate group.[1]

Chemical Reactivity and Applications
Diethyl ethylphosphonate is a versatile intermediate in organic synthesis, primarily utilized for

the introduction of the ethylphosphonate moiety.
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Horner-Wadsworth-Emmons Reaction
A key application of diethyl ethylphosphonate is in the Horner-Wadsworth-Emmons (HWE)

reaction. After deprotonation at the carbon alpha to the phosphorus atom, the resulting

carbanion reacts with aldehydes or ketones to form alkenes, typically with high (E)-

stereoselectivity.

Diethyl ethylphosphonate Phosphonate Carbanion+ Base

(E)-Alkene+ Aldehyde/Ketone

Phosphate byproduct

+ Aldehyde/Ketone

Aldehyde/Ketone

Click to download full resolution via product page

Caption: General scheme of the Horner-Wadsworth-Emmons reaction.

Applications in Drug Development and Medicinal
Chemistry
The phosphonate group is a well-established phosphate mimic in medicinal chemistry. Diethyl
ethylphosphonate and similar phosphonates serve as building blocks for the synthesis of

more complex molecules with potential biological activity. A notable application is in the

construction of Proteolysis Targeting Chimeras (PROTACs), where the phosphonate can be

hydrolyzed to the corresponding phosphonic acid, which can act as a linker or a binding motif.

[4]

Other Applications
Beyond its use in fine chemical synthesis, diethyl ethylphosphonate is widely employed as a

flame retardant, a gasoline additive, an antifoam agent, a plasticizer, and a textile conditioner.

[5] There is also research into its use as a component in electrolytes for lithium-ion batteries to

enhance safety.
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Safety and Handling
Diethyl ethylphosphonate is considered hazardous. It can be harmful if swallowed, cause

serious eye damage, and is irritating to the skin and respiratory system. It is also toxic to

aquatic organisms with long-lasting effects. Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

Work should be conducted in a well-ventilated fume hood.

Conclusion
Diethyl ethylphosphonate is a valuable organophosphorus compound with a broad range of

applications. Its straightforward synthesis via the Michaelis-Arbuzov reaction and its utility as a

reagent in C-C bond-forming reactions like the Horner-Wadsworth-Emmons reaction make it a

staple in organic synthesis. For researchers and professionals in drug development, its role as

a precursor to phosphonic acids offers a gateway to novel therapeutic agents. A thorough

understanding of its properties, synthesis, and reactivity is crucial for its safe and effective use

in both research and industrial contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b117055?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

